(1R, 4R, 5S) 4-Hydroxy-6,6-dimethyl-3-oxabicyclo(3.1.0)hexan-2-one

• CAS No.: 73611-02-6
• Molecular Formula: C7H10O3
• Molecular Weight: 142.15 g/mol
• IUPAC Name: (1R,4R,5S)-4-hydroxy-6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one
• InChI: InChI=1S/C7H10O3/c1-7(2)3-4(7)6(9)10-5(3)8/h3-5,8H,1-2H3/t3-,4+,5-/m1/s1
• InChI Key: QHAPONCMFJQXEN-MROZADKFSA-N
• Isomeric SMILES: CC1([C@@H]2[C@H]1C(=O)O[C@H]2O)C
• Canonical SMILES: CC1(C2C1C(=O)OC2O)C

Description

(1R, 4R, 5S) 4-Hydroxy-6,6-dimethyl-3-oxabicyclo(3.1.0)hexan-2-one is a useful research compound. Its molecular formula is C7H10O3 and its molecular weight is 142.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.25 ml of a solution of 2M butyllithium in cyclohexane was added at -20° C. to 0.55 ml of a molar solution of diisopropylamine in tetrahydrofuran and 5 ml of tetrahydrofuran and the temperature was allowed to rise to 0° C. and was then cooled to -60° to -70° C. 180 mg of the product of Step B were added all at once to the mixture at -60° to -70° C. and the mixture was heated over 2 hours at 0° C. The mixture was held at 0° C. for one hour and was poured into 2N hydrochloric acid. The mixture was stirred for 17 hours at 20° C. and the decanted aqueous phase was extracted with chloroform. The organic phase was dried and evaporated to dryness and the residue was taken up in a mixture of isopropyl ether and petroleum ether. The solution was extracted with water and the aqueous extract was evaporated to dryness under reduced pressure to obtain 30 mg of crystalline dl 6,6-dimethyl-4-hydroxy-3-oxabicyclo-[3,1,0]-hexan-2-one melting at 80° C.